Cas no 1706462-68-1 (4-(5-aminopentyl)oxy-6-methyl-2H-pyran-2-one)

• Product Name: 4-(5-aminopentyl)oxy-6-methyl-2H-pyran-2-one
• CAS No: 1706462-68-1
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• MDL: MFCD29034513
• CID: 5152053
• PubChem ID: 86262407
• Update Time: 2025-05-21

4-(5-aminopentyl)oxy-6-methyl-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one, 4-[(5-aminopentyl)oxy]-6-methyl-
• 4-(5-aminopentyl)oxy-6-methyl-2H-pyran-2-one

• MDL： MFCD29034513
• Inchi： 1S/C11H17NO3/c1-9-7-10(8-11(13)15-9)14-6-4-2-3-5-12/h7-8H,2-6,12H2,1H3
• InChI Key： PGIJIAQWIPKWFD-UHFFFAOYSA-N
• SMILES： C1(=O)OC(C)=CC(OCCCCCN)=C1

Additional information on 4-(5-aminopentyl)oxy-6-methyl-2H-pyran-2-one

Research Briefing on 4-(5-aminopentyl)oxy-6-methyl-2H-pyran-2-one (CAS: 1706462-68-1): Recent Advances and Applications

The compound 4-(5-aminopentyl)oxy-6-methyl-2H-pyran-2-one (CAS: 1706462-68-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings related to this molecule, focusing on its synthesis, biological activity, and emerging roles in drug development.

Recent studies have highlighted the versatility of 4-(5-aminopentyl)oxy-6-methyl-2H-pyran-2-one as a key intermediate in the synthesis of bioactive compounds. Its pyran-2-one core, coupled with the aminopentyl side chain, provides a scaffold for modifications that can target specific biological pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of novel kinase inhibitors, showing promising activity against cancer cell lines.

In addition to its role in kinase inhibition, this compound has been explored for its antimicrobial properties. Research conducted by the European Journal of Medicinal Chemistry in early 2024 revealed that derivatives of 4-(5-aminopentyl)oxy-6-methyl-2H-pyran-2-one exhibit potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the molecule's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a lead compound for new antibiotics.

Another notable application of 4-(5-aminopentyl)oxy-6-methyl-2H-pyran-2-one is in the field of neurodegenerative diseases. A recent preprint from Bioorganic & Medicinal Chemistry Letters reported that this compound can modulate amyloid-beta aggregation, a key pathological feature of Alzheimer's disease. The study utilized in vitro assays and molecular docking simulations to elucidate the interaction between the compound and amyloid-beta peptides, providing a foundation for future therapeutic development.

The synthesis of 4-(5-aminopentyl)oxy-6-methyl-2H-pyran-2-one has also seen advancements. A 2024 paper in Organic Process Research & Development detailed an optimized, scalable synthetic route that improves yield and reduces byproducts. This development is particularly significant for industrial-scale production, addressing previous challenges related to cost and efficiency.

Despite these promising findings, challenges remain in the clinical translation of 4-(5-aminopentyl)oxy-6-methyl-2H-pyran-2-one-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects require further investigation. Ongoing research aims to address these limitations through structural optimization and formulation strategies.

In conclusion, 4-(5-aminopentyl)oxy-6-methyl-2H-pyran-2-one (CAS: 1706462-68-1) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span from antimicrobial and anticancer agents to neurodegenerative disease therapeutics, supported by a growing body of evidence. Future research should focus on overcoming translational barriers and exploring its full therapeutic potential.